Cas no 2137896-08-1 ((4-Cyanooxan-4-yl)methanesulfinyl chloride)

• Product Name: (4-Cyanooxan-4-yl)methanesulfinyl chloride
• CAS No: 2137896-08-1
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 5901993
• PubChem ID: 165796907
• Update Time: 2025-06-03

(4-Cyanooxan-4-yl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137896-08-1
• (4-cyanooxan-4-yl)methanesulfinyl chloride
• EN300-732554
• (4-Cyanooxan-4-yl)methanesulfinyl chloride

• Inchi： 1S/C7H10ClNO2S/c8-12(10)6-7(5-9)1-3-11-4-2-7/h1-4,6H2
• InChI Key： CATVNBUGVOXYEM-UHFFFAOYSA-N
• SMILES： ClS(CC1(C#N)CCOCC1)=O

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.3Ų

Additional information on (4-Cyanooxan-4-yl)methanesulfinyl chloride

(4-Cyanooxan-4-yl)methanesulfinyl chloride: A Comprehensive Overview

The compound (4-Cyanooxan-4-yl)methanesulfinyl chloride (CAS No. 2137896-08-1) is a highly specialized chemical entity with significant applications in modern organic synthesis and materials science. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential in advanced chemical transformations and its role in the development of novel materials. In this article, we delve into the properties, applications, and the latest research findings surrounding this intriguing compound.

Structural Insights and Chemical Properties

(4-Cyanooxan-4-yl)methanesulfinyl chloride consists of a cyclic structure with a methanesulfinyl chloride group attached to the oxane ring. The oxane ring, also known as tetrahydropyran, is a six-membered cyclic ether that serves as a versatile platform for various chemical modifications. The presence of the cyan group (-CN) at the 4-position of the oxane ring introduces unique electronic properties, making this compound highly reactive under specific conditions. The methanesulfinyl chloride group (-SOCl) further enhances the compound's reactivity, particularly in nucleophilic substitution reactions.

Recent studies have highlighted the importance of such cyclic ether derivatives in facilitating selective chemical transformations. For instance, researchers have demonstrated that (4-Cyanooxan-4-yl)methanesulfinyl chloride can act as an efficient precursor for the synthesis of bioactive molecules and advanced polymers. Its ability to undergo controlled ring-opening reactions under mild conditions has made it a valuable tool in medicinal chemistry and materials engineering.

Applications in Organic Synthesis

The versatility of (4-Cyanooxan-4-yl)methanesulfinyl chloride lies in its ability to participate in a wide range of organic reactions. One of the most notable applications is its use as an intermediate in the synthesis of complex heterocyclic compounds. By leveraging its reactivity, chemists have successfully constructed intricate molecular frameworks that are otherwise challenging to achieve through conventional methods.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. The incorporation of (4-Cyanooxan-4-yl)methanesulfinyl chloride into polymer precursors has led to the development of novel materials with enhanced mechanical and thermal properties. Recent research has focused on optimizing reaction conditions to maximize yield and minimize side reactions, paving the way for large-scale production.

Safety Considerations and Handling Guidelines

Despite its valuable applications, proper handling of (4-Cyanooxan-4-yl)methanesulfinyl chloride is essential due to its reactive nature. It is recommended to handle this compound under controlled conditions, ensuring adequate ventilation and personal protective equipment (PPE). Storage should be carried out in a cool, dry place away from incompatible materials to prevent unintended reactions.

Recent studies have also emphasized the importance of understanding the environmental impact of such compounds. Researchers are actively exploring methods to synthesize (4-Cyanooxan-4-yl)methanesulfinyl chloride using sustainable practices, reducing waste generation and minimizing environmental footprint.

Future Prospects and Research Directions

The future of (4-Cyanooxan-4-yil)methanesulfinyl chloride looks promising as researchers continue to uncover new applications and optimize its synthesis pathways. Ongoing studies are focused on exploring its potential in drug delivery systems and advanced coatings where its unique properties can be exploited for enhanced functionality.

In conclusion, (4-Cyanooxan-4-yil)methanesulfinylium chloride stands out as a critical component in modern chemical research and industrial applications. Its versatile reactivity, combined with recent advancements in synthetic methodologies, positions it as a key player in shaping future innovations across various scientific domains.